Cas no 1801-99-6 (Methanone, (2-mercaptophenyl)phenyl-)

• Product name: Methanone, (2-mercaptophenyl)phenyl-
• CAS No: 1801-99-6
• MF: C₁₃H₁₀OS
• MW: 214.2829
• CID: 1371116
• PubChem ID: 3499713

Methanone, (2-mercaptophenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2-mercaptophenyl)phenyl-
• phenyl-(2-sulfanylphenyl)methanone
• phenyl(2-sulfanylphenyl)methanone
• DTXSID70393077
• 2-mercaptobenzophenone
• 1801-99-6
• SPEXCGKGVJUPGG-UHFFFAOYSA-N
• SCHEMBL329590

• Inchi： InChI=1S/C13H10OS/c14-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)15/h1-9,15H
• InChI Key： SPEXCGKGVJUPGG-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C(=O)C2=CC=CC=C2S

Computed Properties

• Exact Mass: 214.0453
• Monoisotopic Mass: 214.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 17.07